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Compound of Interest

Compound Name: Metacaine

Cat. No.: B7771447

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Metacaine" is not a recognized anesthetic in aquaculture. The
following protocols are for Tricaine Methanesulfonate (MS-222), a widely used and FDA-
approved fish anesthetic, which is presumed to be the intended subject of the query.

Introduction

Tricaine methanesulfonate (also known as MS-222, TMS, or Tricaine-S) is a white crystalline
powder extensively used for the temporary immobilization, sedation, anesthesia, and
euthanasia of fish, amphibians, and other aquatic, cold-blooded animals.[1][2][3] Its application
is crucial for handling animals during a variety of procedures, including manual spawning,
weighing, measuring, marking, transport, and surgical operations.[1][2] MS-222 is the only
anesthetic approved by the U.S. Food and Drug Administration (FDA) for use in finfish intended
for human consumption, with a mandated withdrawal period of 21 days in the United States.[2]

[4]115]

Mechanism of Action

MS-222 functions as a potent anesthetic by blocking voltage-gated sodium channels in
neuronal membranes.[6][7][8] This action prevents the propagation of action potentials, thereby
inhibiting signal transmission between the brain and peripheral nerves.[2][5] The result is
muscle relaxation and a loss of sensory perception, leading to a state of anesthesia.[6] The
anesthetic is rapidly absorbed across the gills and penetrates the central nervous system.[5]
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Caption: Mechanism of action for MS-222 anesthetic.

Quantitative Data Summary

The efficacy and safety of MS-222 are dependent on concentration, species, animal size, and
water parameters like temperature and hardness.[1][3] Preliminary tests on a small number of
animals are imperative to determine optimal dosage and exposure times.[1]

Table 1: Recommended Concentration Ranges for MS-
222
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Application

Concentration
Range (mgI/L)

Typical
Induction Time

Typical
Recovery Time

Notes

Sedation/Transp

ort

10 - 50

Slow

Rapid

Reduces
hyperactivity and
injury during
transport.[1]

Anesthesia

(Surgical)

50 - 200

2 - 5 minutes

5 - 15 minutes

Species-
dependent.
Typical for
zebrafish is 100-
200 mg/L.[9]

Euthanasia

250 - 500+

< 5 minutes

N/A

Immerse for at
least 30 minutes
after opercular
movement
ceases.[3][9] A
secondary
method is often

required.[9]

Table 2: Species-Specific Anesthetic Dosages
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. Temperatur  Anesthetic Induction Recovery
Species ) . ) ) Reference
e (°C) Dose (mg/L) Time (min) Time (min)

Asian
Seabass

22 140 <5 <5 [4]
(Lates

calcarifer)

Asian
Seabass

28 150 <5 <5 [4]
(Lates

calcarifer)

Zebrafish
] ) N/A 100 <3 N/A [6]
(Danio rerio)

Zebrafish
Larvae N/A 168 <0.5 ~3 [8][10]

(Danio rerio)

Pikeperch
(Sander 20-23 100 N/A N/A [4]

lucioperca)

Sailfin Molly
(Poecilia 20-30 150 N/A N/A [4]

latipinna)

Experimental Protocols
Preparation of Buffered Stock Solution (10 g/L or 1%)

MS-222 is acidic in solution and must be buffered to a neutral pH (7.0-7.5) to prevent stress
and tissue damage to the animals.[3][9] Sodium bicarbonate is the recommended buffering
agent.[1][2]

Materials:

e MS-222 (Tricaine-S, pharmaceutical grade) powder[3]
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Sodium bicarbonate (baking soda)

Dechlorinated or system water (do not use distilled, RO, or tap water)[9]
Calibrated scale

Glass or plastic container (amber or opaque)[1]

pH meter or pH strips

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat[3]

Fume hood or other ventilated area[3]

Procedure:

Safety First: Perform all weighing and mixing of MS-222 powder within a fume hood or well-
ventilated area while wearing appropriate PPE.[3]

Weighing: For a 10 g/L stock solution, weigh 10 grams of MS-222 powder.

Buffering: Weigh 20 grams of sodium bicarbonate. A 1:2 ratio of MS-222 to sodium
bicarbonate is generally effective for achieving a pH of 7.0-7.5.[1][11]

Mixing: Add the weighed MS-222 and sodium bicarbonate to a container. Add water to bring
the total volume to 1 liter. Stir until both powders are completely dissolved.[1]

pH Verification: Measure the pH of the stock solution using a calibrated pH meter or pH
strips. Adjust with additional sodium bicarbonate if necessary to bring the pH into the 7.0-7.5
range.[9]

Storage: Store the stock solution in a clearly labeled, light-sensitive container (e.g., amber
bottle).[1] Refrigerate (4°C) or freeze (-20°C) for long-term storage.[1] The solution is stable
for up to 6 months if stored properly.[1] Discard if the solution turns brown.[1]

Protocol for Anesthesia Induction

This protocol outlines the general steps for anesthetizing fish using an immersion bath.
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Workflow Diagram:
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Caption: General workflow for fish anesthesia using MS-222.
Procedure:

Preparation of Working Solution: Dilute the buffered stock solution with system water to the
desired final concentration (see Table 1 & 2). Prepare this solution fresh for each use.[1]
Ensure the water temperature and quality match the animal's housing conditions.[3]

Fasting: It is recommended to fast fish for 12-24 hours prior to anesthesia to reduce
metabolic waste production in the anesthetic bath.[9]

Induction: Gently transfer the fish into the anesthetic bath. The container should be large
enough to prevent overcrowding and should be aerated if the procedure is lengthy.[5][12]

Monitoring: Observe the fish closely for the desired stage of anesthesia. Key indicators
include loss of equilibrium, slowed opercular (gill cover) movements, and lack of response to
a gentle tail pinch.[6][13]

Procedure: Once the desired anesthetic plane is reached, perform the intended procedure. If
the procedure is long, the fish's gills can be irrigated with a maintenance dose of the
anesthetic solution.[12]

Recovery: Immediately following the procedure, transfer the fish to a recovery tank
containing clean, well-aerated, anesthetic-free water from their original system.[14]

Post-Procedure Monitoring: Monitor the fish until it regains its equilibrium and resumes
normal swimming behavior.[14]

Safety, Handling, and Disposal

» Personnel Safety: MS-222 powder is an irritant to the eyes, skin, and respiratory system.[15]
[16] Always handle the powder in a fume hood and wear gloves, goggles, and a lab coat.[3]
[12]

o Animal Welfare: Always use buffered solutions for live animals to prevent pain and distress.
[3] The effectiveness of MS-222 is reduced in cooler temperatures and very soft water.[1]
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» Withdrawal Period: For food fish, a mandatory 21-day withdrawal period must be observed in
the U.S. before the fish can be used for human consumption.[2][17][18]

» Disposal: Unused powder and concentrated stock solutions should be collected as chemical
waste.[3] Diluted working solutions may be disposed of down a sanitary drain with copious
amounts of running water, in accordance with local regulations.[15][16] Never discard MS-
222 solutions directly into natural waterways.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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